Cas no 2680678-59-3 (tert-butyl N-(2,5-diiodophenyl)carbamate)

• Product Name: tert-butyl N-(2,5-diiodophenyl)carbamate
• CAS No: 2680678-59-3
• MF: C₁₁H₁₃I₂NO₂
• MW: 445.03536772728
• CID: 5621297
• PubChem ID: 165922689
• Update Time: 2025-11-01

tert-butyl N-(2,5-diiodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,5-diiodophenyl)carbamate
• EN300-28304350
• 2680678-59-3
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H13I2NO2/c1-11(2,3)16-10(15)14-9-6-7(12)4-5-8(9)13/h4-6H,1-3H3,(H,14,15)
• InChI Key： JMHOPYLYXSUUGH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1NC(=O)OC(C)(C)C)I

Computed Properties

• Exact Mass: 444.90357g/mol
• Monoisotopic Mass: 444.90357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.999±0.06 g/cm3(Predicted)
• Boiling Point: 359.0±32.0 °C(Predicted)
• pka: 12.51±0.70(Predicted)

Additional information on tert-butyl N-(2,5-diiodophenyl)carbamate

Comprehensive Overview of tert-butyl N-(2,5-diiodophenyl)carbamate (CAS No. 2680678-59-3): Properties, Applications, and Industry Insights

The chemical compound tert-butyl N-(2,5-diiodophenyl)carbamate (CAS No. 2680678-59-3) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a tert-butyl carbamate group and diiodophenyl moiety, this compound serves as a versatile building block for synthesizing complex molecules. Its iodine-rich aromatic system enables selective functionalization, making it valuable for drug discovery and material science applications.

Recent advancements in cross-coupling reactions have highlighted the importance of diiodoarene derivatives like tert-butyl N-(2,5-diiodophenyl)carbamate. Researchers are particularly interested in its potential for creating PET radiotracers and fluorescent probes, addressing growing demands in diagnostic imaging and cellular biology. The compound's protecting group strategy (tert-butoxycarbonyl, Boc) further enhances its utility in multi-step syntheses, as demonstrated in recent publications about targeted drug delivery systems.

From a synthetic chemistry perspective, the 2680678-59-3 compound offers distinct advantages in palladium-catalyzed reactions, where its ortho-iodo substituents enable sequential functionalization. This aligns with current industry trends toward atom-economical processes and green chemistry initiatives. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%) and stability under standard storage conditions, making it reliable for high-throughput screening applications.

The agrochemical sector has explored tert-butyl N-(2,5-diiodophenyl)carbamate derivatives for developing novel crop protection agents, responding to global needs for sustainable agriculture solutions. Its structural features may contribute to pest resistance management strategies, particularly against organisms showing decreased sensitivity to existing treatments. These developments correlate with increased search queries about next-generation pesticides and environmentally friendly herbicides.

Quality control protocols for CAS 2680678-59-3 emphasize rigorous testing for residual solvents and heavy metals, meeting ICH guidelines for pharmaceutical intermediates. Suppliers typically provide detailed COA (Certificate of Analysis) documentation, including chromatographic purity data and spectroscopic characterization results. This transparency supports the compound's integration into GMP-compliant manufacturing workflows for API synthesis.

Emerging research explores the compound's potential in organic electronic materials, leveraging its conjugated system and heavy atom effect for optoelectronic applications. This connects with trending searches about OLED precursors and molecular semiconductors, positioning tert-butyl N-(2,5-diiodophenyl)carbamate as a candidate for advanced material development. Computational chemistry studies predict interesting charge transport properties in derived polymers.

Storage and handling recommendations for this carbamate derivative suggest protection from light and moisture at controlled temperatures (typically 2-8°C). While not classified as hazardous under standard regulations, proper laboratory safety practices should be maintained during manipulation, including use of appropriate PPE. These precautions align with increasing industry focus on EHS (Environment, Health, and Safety) compliance in chemical operations.

The global market for functionalized aryl iodides like 2680678-59-3 reflects growing R&D investments in precision medicine and smart materials. Patent analysis shows steady growth in applications involving this compound, particularly in kinase inhibitor development and bioconjugation techniques. These trends correspond with frequent searches about personalized therapeutics and targeted cancer treatments in scientific databases.

For synthetic chemists, the regioselectivity offered by 2,5-diiodophenyl systems enables controlled construction of complex architectures. Recent methodological breakthroughs in C-H activation and photoredox catalysis have expanded the utility of such intermediates. Technical discussions often highlight comparative reactivity between the ortho-iodo positions and the carbamate nitrogen, which can be strategically exploited in multi-component reactions.

Environmental fate studies indicate that tert-butyl N-(2,5-diiodophenyl)carbamate undergoes predictable degradation under advanced oxidation processes, addressing concerns about persistent organic pollutants. This environmental profile supports its selection over more recalcitrant alternatives in line with green chemistry principles. Such considerations are increasingly important given regulatory shifts toward sustainable chemical design in major markets.